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Compound of Interest

2-Hydroxy-N-(2-
Compound Name:
hydroxyethyl)propanamide

Cat. No. 81220602

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is
paramount for the safety of personnel and the protection of our ecosystems. This guide
provides detailed procedures for the proper disposal of 2-Hydroxy-N-(2-
hydroxyethyl)propanamide, tailored for researchers, scientists, and drug development
professionals.

Hazard and Precautionary Summary

2-Hydroxy-N-(2-hydroxyethyl)propanamide is classified as harmful if swallowed, in contact
with skin, or if inhaled, and may cause skin, eye, and respiratory irritation.[1] Adherence to
appropriate safety protocols is essential during handling and disposal.
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Hazard Statement Precautionary Statement

P270: Do not eat, drink or smoke when using
this product.[1]

H302: Harmful if swallowed

_ _ _ P280: Wear protective gloves/ protective
H312: Harmful in contact with skin ) ) )
clothing/ eye protection/ face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON
H332: Harmful if inhaled CENTER or doctor/physician if you feel unwell.

[1]

P302+P352+P312+P362+P364: IF ON SKIN:

Wash with plenty of soap and water. Call a
H315: Causes skin irritation POISON CENTER or doctor if you feel unwell.

Take off contaminated clothing and wash it

before reuse.

P304+P340+P312: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing. Call a POISON CENTER or doctor if

you feel unwell.

H319: Causes serious eye irritation

P305+P351+P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
H335: May cause respiratory irritation )
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

P501: Dispose of contents / container in
accordance with local / regional / national /

international regulations.[1]

Experimental Protocol: Disposal Procedure

The recommended method for the disposal of 2-Hydroxy-N-(2-hydroxyethyl)propanamide is
through incineration by a licensed waste disposal company.

Materials:

o Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat.
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e Combustible solvent (e.g., ethanol, isopropanol).

o Sealable, properly labeled hazardous waste container.
e Chemical fume hood.

Procedure:

e Preparation: Don the appropriate PPE before handling the chemical. All work should be
conducted in a well-ventilated area, preferably within a chemical fume hood.

 Solubilization: Dissolve or mix the 2-Hydroxy-N-(2-hydroxyethyl)propanamide waste with
a combustible solvent. This facilitates complete combustion during incineration.

» Containment: Carefully transfer the solution into a designated and properly labeled
hazardous waste container. Ensure the container is compatible with the solvent used.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name and any associated hazards.

o Storage: Store the sealed container in a designated, secure, and well-ventilated waste
accumulation area, away from incompatible materials.

» Disposal: Arrange for the collection and disposal of the hazardous waste by a licensed and
certified waste disposal contractor. Ensure that the disposal method is incineration at a
facility equipped with an afterburner and scrubber to neutralize harmful combustion
byproducts.[1]

o Decontamination: Thoroughly decontaminate all non-disposable equipment and the work
area used during the disposal process. Dispose of any contaminated disposable materials
(e.g., gloves, wipes) as hazardous waste.

Disposal Workflow
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Figure 1: Disposal Workflow for 2-Hydroxy-N-(2-hydroxyethyl)propanamide
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Caption: Disposal Workflow for 2-Hydroxy-N-(2-hydroxyethyl)propanamide.

Disclaimer: This information is intended for guidance purposes only and should not supersede
any local, state, or federal regulations. Always consult your institution's Environmental Health
and Safety (EHS) department for specific disposal protocols and requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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